![molecular formula C10H13ClN4O2 B1381425 3-Amino-6-methoxy-1H-indole-2-carbohydrazide hydrochloride CAS No. 1986331-05-8](/img/structure/B1381425.png)
3-Amino-6-methoxy-1H-indole-2-carbohydrazide hydrochloride
Overview
Description
“3-Amino-6-methoxy-1H-indole-2-carbohydrazide hydrochloride” is an organic chemical compound with the molecular formula C10H13ClN4O2. It is a derivative of indole, a heterocyclic compound that is a key intermediate in the synthesis of many biologically active compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a core indole structure with additional functional groups. The indole core is a bicyclic structure composed of a benzene ring fused to a pyrrole ring . The compound has a molecular weight of 256.69 g/mol.Scientific Research Applications
Synthesis and Chemical Reactions
Chemical Synthesis and Blood Platelet Antiaggregation Activity : 3-aminoindole-2-carbohydrazide was used as a precursor in the synthesis of arylidene hydrazones, which were further treated to obtain a series of 3-arylidineamino-5H-1,2,3-triazino[5,4-b]indol-4-ones. These compounds demonstrated blood platelet antiaggregation activity (Monge et al., 1991).
Synthesis of PMB-Substituted Indoles : 1-(4-methoxybenzyl)-1H-indole-3-carbohydrazide, a key intermediate, was used in the synthesis of new indolyl-1,3,4-oxadiazole and indolyl-1,2,4-triazole derivatives, some of which were evaluated for their antineoplastic activity (Farghaly et al., 2012).
Corrosion Protection Behavior : The corrosion protection behavior of carbohydrazide-pyrazole compounds, including synthesized 3-amino-6-methoxy-1H-indole-2-carbohydrazide derivatives, on mild steel in acidic conditions was explored. The inhibitors demonstrated significant inhibition efficiency and protective layer formation on the steel surface (Paul et al., 2020).
Pharmacological Activities
Antioxidant and Antimicrobial Evaluation : Thiazolidinone and azetidinone derivatives of indolylthienopyrimidines, synthesized from carbohydrazide intermediates, exhibited promising antioxidant and antimicrobial activities (Saundane et al., 2012).
Antitumor Activity and Nur77 Modulation : A series of 5-substituted 1H-indole-2-carbohydrazide derivatives showed potent antitumor activity against hepatocellular carcinoma, acting as Nur77 modulators. The study highlighted the importance of structural features for biological function (Li et al., 2021).
Chemoselective Reactions and Biological Applications
Chemoselective Synthesis and Antimicrobial Activity : The chemoselective reaction of benz(g)indole dicarboxylate with hydrazine hydrate led to the synthesis of bisheterocycles with significant antimicrobial activities (Bhovi & Gadaginamath, 2005).
Synthesis of Indole Derivatives and Biological Activities : N-substituted indole derivatives were synthesized and evaluated for their effects on arterial blood pressure, anti-inflammatory, and ulcerogenic activities (El-Diwani et al., 1992).
Antitumor Activity of Pyrazole-Containing Indole Derivatives : New derivatives developed from 1-(4-methoxybenzyl)-1H-indole-3-carbohydrazide showed potential antitumor activity in in-vitro tumor cell-growth inhibition (Farghaly, 2010).
Future Directions
Indole derivatives have been the focus of many researchers due to their potential biological activities . Future research may focus on further exploring the synthesis, chemical reactions, and biological activities of “3-Amino-6-methoxy-1H-indole-2-carbohydrazide hydrochloride” and related compounds.
Properties
IUPAC Name |
3-amino-6-methoxy-1H-indole-2-carbohydrazide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O2.ClH/c1-16-5-2-3-6-7(4-5)13-9(8(6)11)10(15)14-12;/h2-4,13H,11-12H2,1H3,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTFMJGZVEMXANH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=C(N2)C(=O)NN)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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